Cas no 337508-60-8 (2,1,3-Benzothiadiazole-5-sulphonyl Chloride)

• Product Name: 2,1,3-Benzothiadiazole-5-sulphonyl Chloride
• CAS No: 337508-60-8
• MF: C₆H₃ClN₂O₂S₂
• MW: 234.683217287064
• MDL: MFCD02681993
• CID: 303553
• PubChem ID: 2776289
• Update Time: 2025-06-11

2,1,3-Benzothiadiazole-5-sulphonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole-5-sulfonylchloride
• 2,1,3-BENZOTHIADIAZOLE-5-SULPHONYL CHLORIDE
• 2,6-DIAMINO-3-CYCNO-4-METHYLPYRIDINE
• 5-(Chlorosulphonyl)-2,1,3-benzothiadiazole
• 337508-60-8
• Benzo[c][1,2,5]thiadiazole-5-sulfonyl chloride
• Benzo[c][1,2,5]thiadiazole-5-sulfonylchloride
• AKOS006222066
• 1,2,3-benzothiadiazole-5-sulfonyl chloride
• 2,1,3-benzothia(s iv)diazol-5-sulfonyl chloride
• SCHEMBL759955
• J-506696
• PFLLNLOVUWBRRX-UHFFFAOYSA-N
• BP-10321
• FT-0609002
• CS-0332815
• DTXSID30379958
• MFCD02681993
• 2,1,3-benzothiadiazole-5-sulfonyl chloride
• 2,1,3-Benzothiadiazole-5-sulphonyl Chloride

• MDL： MFCD02681993
• Inchi： 1S/C6H3ClN2O2S2/c7-13(10,11)4-1-2-5-6(3-4)9-12-8-5/h1-3H
• InChI Key： PFLLNLOVUWBRRX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2C(C=1)=NSN=2)(=O)=O

Computed Properties

• Exact Mass: 233.93200
• Monoisotopic Mass: 233.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.723
• Melting Point: 69 °C
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 171.2°C
• Refractive Index: 1.684
• PSA: 96.54000
• LogP: 2.69960

2,1,3-Benzothiadiazole-5-sulphonyl Chloride Security Information

• Hazard Statement： Corrosive
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 2,1,3-Benzothiadiazole-5-sulphonyl Chloride

Comprehensive Overview of 2,1,3-Benzothiadiazole-5-sulphonyl Chloride (CAS No. 337508-60-8)

2,1,3-Benzothiadiazole-5-sulphonyl Chloride (CAS No. 337508-60-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This sulfonyl chloride derivative of benzothiadiazole is particularly valued for its reactivity, which enables it to serve as a key building block in the development of advanced heterocyclic compounds. Researchers and industries are increasingly focusing on this compound due to its potential in creating high-performance materials and bioactive molecules.

In recent years, the demand for benzothiadiazole derivatives has surged, driven by their role in organic electronics and photovoltaic materials. The compound’s unique electronic properties make it a candidate for organic light-emitting diodes (OLEDs) and solar cell technologies, aligning with the global push for sustainable energy solutions. Additionally, its sulphonyl chloride group offers excellent reactivity for cross-coupling reactions, a feature highly sought after in modern synthetic chemistry.

From a structural perspective, 2,1,3-Benzothiadiazole-5-sulphonyl Chloride consists of a benzothiadiazole core functionalized with a sulphonyl chloride moiety at the 5-position. This configuration enhances its electrophilic character, making it an ideal intermediate for nucleophilic substitution reactions. Its molecular formula, C₆H₃ClN₂O₂S₂, reflects a balance of stability and reactivity, critical for applications in drug discovery and polymer chemistry.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. 2,1,3-Benzothiadiazole-5-sulphonyl Chloride is often discussed in this context due to its potential for green chemistry applications. Researchers are investigating catalyst-free reactions and solvent-free conditions to optimize its production, reducing environmental impact. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound’s role in bioconjugation and probe development. Its ability to form stable bonds with biomolecules makes it useful in diagnostic assays and imaging agents. For instance, it has been employed in the design of fluorescent tags for cellular studies, a hot topic in life sciences and medical research. This versatility has led to a growing number of patents and publications referencing CAS No. 337508-60-8.

In the field of agrochemicals, 2,1,3-Benzothiadiazole-5-sulphonyl Chloride is utilized to synthesize crop protection agents with enhanced efficacy. Its incorporation into pesticide formulations has been shown to improve resistance management, addressing the global challenge of pest adaptation. This application is particularly relevant given the increasing searches for next-generation agrochemicals and sustainable farming solutions.

Handling and storage of 2,1,3-Benzothiadiazole-5-sulphonyl Chloride require adherence to standard safety protocols for reactive intermediates. While it is not classified under restricted categories, proper laboratory practices are essential to ensure safe usage. This includes working under inert atmospheres and using appropriate personal protective equipment (PPE), topics frequently queried by laboratory professionals.

The future prospects of 2,1,3-Benzothiadiazole-5-sulphonyl Chloride are promising, with ongoing research exploring its potential in nanotechnology and smart materials. As industries continue to innovate, this compound is expected to play a pivotal role in the development of functional polymers and electronic devices. Its relevance in cutting-edge applications ensures that CAS No. 337508-60-8 remains a subject of significant scientific and commercial interest.